Cas no 83660-60-0 (Benzenamine, 3-chloro-4-[4-(2-chloro-1,1,2-trifluoroethoxy)phenoxy]-)

• Product Name: Benzenamine, 3-chloro-4-[4-(2-chloro-1,1,2-trifluoroethoxy)phenoxy]-
• CAS No: 83660-60-0
• MF: C₁₄H₁₀Cl₂F₃NO₂
• MW: 352.135912418365
• CID: 668746
• PubChem ID: 70464458
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-[4-(2-chloro-1,1,2-trifluoroethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[4-(2-chloro-1,1,2-trifluoroethoxy)phenoxy]-
• 3-chloro-4-[4-(2-chloro-1,1,2-trifluoroethoxy)phenoxy]aniline
• SCHEMBL10880821
• DTXSID30742047
• 83660-60-0

• Inchi： 1S/C14H10Cl2F3NO2/c15-11-7-8(20)1-6-12(11)21-9-2-4-10(5-3-9)22-14(18,19)13(16)17/h1-7,13H,20H2
• InChI Key： FBTQCMFRNYCSAQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)OC(C(F)Cl)(F)F)N

Computed Properties

• Exact Mass: 351.0040684g/mol
• Monoisotopic Mass: 351.0040684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 44.5Ų